2-(2-isopropyl-1H-imidazol-1-yl)-N-{2-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}propanamide

• IUPAC Name: 2-(2-propan-2-ylimidazol-1-yl)-N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]propanamide
• InChI: InChI=1S/C18H22N6O2/c1-12(2)17-20-9-10-24(17)13(3)18(25)21-8-6-15-22-16(23-26-15)14-5-4-7-19-11-14/h4-5,7,9-13H,6,8H2,1-3H3,(H,21,25)
• InChI Key: GXPPJSHFFBLOPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1C(C)C(=O)NCCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified chemical involves multicomponent reactions that allow for the integration of diverse functional groups into a cohesive molecular framework. Techniques such as the sequential multicomponent synthesis have been employed to create libraries of related compounds, showcasing the efficiency and versatility of modern synthetic methods (S. Kurhade et al., 2019).

Molecular Structure Analysis

The analysis of molecular structure primarily relies on spectroscopic and crystallographic methods, enabling the detailed examination of the spatial arrangement of atoms within a molecule. Studies have focused on characterizing the electronic and structural properties of similar compounds, providing insights into their chemical behavior and reactivity (S. Deng et al., 2010).

Chemical Reactions and Properties

The reactivity of compounds like the one often involves interactions with various reagents to form new chemical bonds or structures. Research has explored the creation of novel chemical entities through reactions such as aminomethylation and cycloisomerization, highlighting the compound's versatility in synthetic chemistry (I. Rassokhina et al., 2015).

Physical Properties Analysis

The physical properties of chemical compounds, including melting points, boiling points, and solubility, are crucial for understanding their behavior in different environments. These properties are determined through experimental measurements and can influence the compound's applications in various fields.

Chemical Properties Analysis

The chemical properties encompass the reactivity of the compound with other chemicals, its stability under different conditions, and its potential to undergo various chemical transformations. The synthesis and characterization of related compounds provide valuable information on their chemical properties, such as reactivity patterns and functional group compatibility (A. Sattar et al., 2020).